Cas no 1448045-37-1 (1-(3,4-difluorobenzenesulfonyl)-3-methanesulfonylpyrrolidine)

• Product Name: 1-(3,4-difluorobenzenesulfonyl)-3-methanesulfonylpyrrolidine
• CAS No: 1448045-37-1
• MF: C₁₁H₁₃F₂NO₄S₂
• MW: 325.352027654648
• CID: 6360334
• PubChem ID: 71805541
• Update Time: 2025-07-17

1-(3,4-difluorobenzenesulfonyl)-3-methanesulfonylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-difluorobenzenesulfonyl)-3-methanesulfonylpyrrolidine
• 1-((3,4-difluorophenyl)sulfonyl)-3-(methylsulfonyl)pyrrolidine
• CHEMBL3440265
• 1448045-37-1
• F6435-0540
• 1-(3,4-difluorophenyl)sulfonyl-3-methylsulfonylpyrrolidine
• AKOS024557991

• Inchi： 1S/C11H13F2NO4S2/c1-19(15,16)9-4-5-14(7-9)20(17,18)8-2-3-10(12)11(13)6-8/h2-3,6,9H,4-5,7H2,1H3
• InChI Key： YGWYBRWQODTSCB-UHFFFAOYSA-N
• SMILES： S(C)(C1CN(CC1)S(C1C=CC(=C(C=1)F)F)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 325.02540657g/mol
• Monoisotopic Mass: 325.02540657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 88.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(3,4-difluorobenzenesulfonyl)-3-methanesulfonylpyrrolidine

Comprehensive Analysis of 1-(3,4-Difluorobenzenesulfonyl)-3-Methanesulfonylpyrrolidine (CAS No. 1448045-37-1)

The compound 1-(3,4-difluorobenzenesulfonyl)-3-methanesulfonylpyrrolidine (CAS No. 1448045-37-1) is a specialized sulfonamide derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring both difluorobenzenesulfonyl and methanesulfonyl functional groups, makes it a subject of interest for drug discovery and material science applications. This article delves into its properties, synthesis, and relevance to current industry trends, addressing common queries from researchers and professionals.

One of the key features of 1-(3,4-difluorobenzenesulfonyl)-3-methanesulfonylpyrrolidine is its role as a building block in medicinal chemistry. The pyrrolidine core, combined with sulfonyl groups, enhances its ability to interact with biological targets, particularly in the design of enzyme inhibitors. Recent studies highlight its utility in developing compounds targeting inflammatory pathways and metabolic disorders, aligning with the growing demand for precision therapeutics.

From a synthetic perspective, the introduction of fluorine atoms into the benzene ring improves the compound's metabolic stability and bioavailability, a trend increasingly prioritized in modern drug development. Researchers frequently search for "fluorinated sulfonamides" and "pyrrolidine derivatives" to explore their applications in cancer therapy and central nervous system (CNS) drugs. CAS No. 1448045-37-1 exemplifies this innovation, offering a template for further structural optimization.

Environmental and regulatory considerations also play a role in the compound's adoption. Unlike traditional sulfonamides, 1-(3,4-difluorobenzenesulfonyl)-3-methanesulfonylpyrrolidine exhibits lower ecotoxicity, addressing concerns about sustainable chemistry. This aligns with the broader industry shift toward green synthesis methods, a topic frequently queried in academic and industrial forums.

In conclusion, CAS No. 1448045-37-1 represents a versatile and forward-looking compound in the realm of sulfonamide chemistry. Its combination of fluorine substitution and pyrrolidine scaffold positions it at the intersection of drug discovery and material innovation, catering to evolving market needs. For researchers seeking "highly fluorinated sulfonyl compounds" or "bioactive pyrrolidines," this molecule offers a compelling case study.